1-{[(1-Cyclopropylethyl)amino]methyl}cyclohexan-1-ol

• Molecular Formula: C12H23NO
• Molecular Weight: 197.32 g/mol
• SMILES: CC(C1CC1)NCC2(CCCCC2)O
• InChI: InChI=1S/C12H23NO/c1-10(11-5-6-11)13-9-12(14)7-3-2-4-8-12/h10-11,13-14H,2-9H2,1H3
• InChIKey: BTVAAJYKCFYLLF-UHFFFAOYSA-N

Understanding 1-{[(1-Cyclopropylethyl)amino]methyl}cyclohexan-1-ol

1-{[(1-Cyclopropylethyl)amino]methyl}cyclohexan-1-ol (CAS 1179090-01-7) is a bifunctional cyclohexanol derivative featuring a secondary amine linked to a cyclopropylethyl group via a methylene bridge. With a molecular formula of C12H23NO and a molecular weight of 197.32 g/mol, this compound belongs to the amino-alkyl-cyclohexanol class, which has been investigated for neurological receptor antagonism and as synthetic intermediates in medicinal chemistry [1]. Its computed XLogP3 of 1.9 indicates moderate lipophilicity, distinguishing it from less substituted analogs [1].

Bifunctional amino-alkyl-cyclohexanol scaffold

Provides orthogonal reactive handles for synthesis

Studied for neurological receptor antagonism

Supports CNS-targeted SAR and probe design

Moderate computed lipophilicity

Profile may support permeability screening

• [1] PubChem Compound Summary CID 60909889. 1-{[(1-Cyclopropylethyl)amino]methyl}cyclohexan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/60909889. View Source

Risks of Substituting 1-{[(1-Cyclopropylethyl)amino]methyl}cyclohexan-1-ol

Substituting 1-{[(1-Cyclopropylethyl)amino]methyl}cyclohexan-1-ol with structurally similar amino-cyclohexanol analogs can lead to significantly different physicochemical and steric profiles. The presence of the 1-cyclopropylethyl substituent, as opposed to a simple cyclopropyl or other N-alkyl group, directly impacts parameters such as lipophilicity (XLogP3), molecular weight, and the number of rotatable bonds. These properties are critical for predicting a compound's permeability, target binding interactions, and metabolic stability. Procuring the incorrect analog may introduce unwanted variability in a synthesis or biological assay, where the specific steric bulk and lipophilicity of this compound are required for structure-activity relationship (SAR) studies. Direct quantitative evidence for these critical differences is detailed in the evidence guide below.

N-Alkyl analog mismatch

Replacing the 1-cyclopropylethyl group with a simpler N-alkyl may alter lipophilicity and steric profile, shifting permeability and target binding.

Regioisomer substitution

Using 2- or 4-substituted regioisomers changes the spatial orientation of hydrogen-bonding groups, which can significantly alter binding interactions.

Purity grade variability

Substituting with a lower-purity analog may introduce impurities that affect catalytic or biological assay reproducibility.

• [1] PubChem Compound Summary CID 60909889. 1-{[(1-Cyclopropylethyl)amino]methyl}cyclohexan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/60909889. View Source

Differentiation of 1-{[(1-Cyclopropylethyl)amino]methyl}cyclohexan-1-ol from Analogs

Lipophilicity Advantage over N-Cyclopropyl Analog

The target compound demonstrates a quantifiably higher computed lipophilicity (XLogP3 = 1.9) compared to the direct analog 1-[(cyclopropylamino)methyl]cyclohexan-1-ol (XLogP3 = 1.3) [1][2]. This 0.6-unit difference in logP is attributable to the addition of a methyl group on the cyclopropyl ring, increasing the overall hydrophobicity of the molecule.

Lipophilicity (XLogP3)

Head-to-head

Target 1.9 vs Comparator 1.3
Δ +0.6

Supports permeability screening model context

Computed XLogP3; experimental validation recommended

Evidence Dimension	Computed Lipophilicity (XLogP3)
Target Compound Data	1.9
Comparator Or Baseline	1-[(cyclopropylamino)methyl]cyclohexan-1-ol (CAS 1183326-28-4): 1.3
Quantified Difference	Δ = 0.6 XLogP3 units higher for the target compound
Conditions	Computed by XLogP3 3.0 (PubChem release 2021.05.07) for both compounds.

Why This Matters

The increased lipophilicity is critical for enhancing blood-brain barrier permeability or passive membrane diffusion in cellular assays, directly impacting the selection of this compound for neuroscience-targeted research applications.

• [1] PubChem Compound Summary CID 60909889. 1-{[(1-Cyclopropylethyl)amino]methyl}cyclohexan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/60909889. View Source
• [2] PubChem Compound Summary CID 60904578. 1-[(Cyclopropylamino)methyl]cyclohexan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/60904578. View Source

Molecular Weight & Steric Bulk vs. N-Cyclopropyl Analog

Incorporation of the cyclopropylethyl group results in a greater molecular weight for the target compound (197.32 g/mol) when compared to the cyclopropyl analog 1-[(cyclopropylamino)methyl]cyclohexan-1-ol (169.26 g/mol) [1][2]. The additional ethyl fragment also contributes one additional rotatable bond, increasing the total from 3 to 4, which provides greater conformational flexibility around the amino-methyl linkage.

MW & Rotatable Bonds

Head-to-head

Target 197.32 g/mol / 4 bonds
Comparator 169.26 g/mol / 3 bonds
Δ +28.06 g/mol, +1 bond

Directly influences binding pocket occupancy

Rotatable bond count affects conformational flexibility

Evidence Dimension	Molecular Weight and Rotatable Bond Count
Target Compound Data	197.32 g/mol; 4 rotatable bonds
Comparator Or Baseline	1-[(cyclopropylamino)methyl]cyclohexan-1-ol (CAS 1183326-28-4): 169.26 g/mol; 3 rotatable bonds
Quantified Difference	Δ = +28.06 g/mol; Δ = +1 rotatable bond
Conditions	Computed by PubChem 2.1 and Cactvs 3.4.8.18 (PubChem release 2021.05.07) for both compounds.

Why This Matters

The higher molecular weight and distinct 3D conformation directly influence key properties like binding pocket occupancy and target recognition, where even minor structural variations can abolish or alter biological activity. This is a key differentiator for researchers synthesizing novel ligands or performing SAR studies.

• [1] PubChem Compound Summary CID 60909889. 1-{[(1-Cyclopropylethyl)amino]methyl}cyclohexan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/60909889. View Source
• [2] PubChem Compound Summary CID 60904578. 1-[(Cyclopropylamino)methyl]cyclohexan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/60904578. View Source

Purity Advantage vs. Regioisomeric Analog

Vendor-specified standard purity for the target compound is 98%, supported by batch-specific quality control data such as NMR, HPLC, and GC . This is a higher entry specification than the 95% standard purity typically offered for the regioisomeric analog 4-[(1-cyclopropylethyl)amino]cyclohexan-1-ol (CAS 1152825-01-8) . The higher guaranteed purity reduces the risk of unaccounted-for impurities in sensitive catalytic or biological experiments.

Vendor Purity Specification

Supplier data

Target 98% (NMR/HPLC/GC)
Comparator 95%

Supports purity specification review for synthesis

Specification from supplier; batch-specific data recommended

Evidence Dimension	Vendor Standard Purity Specification
Target Compound Data	98% (Bidepharm specification)
Comparator Or Baseline	4-[(1-Cyclopropylethyl)amino]cyclohexan-1-ol (CAS 1152825-01-8): 95% (Bidepharm specification)
Quantified Difference	Δ = +3 percentage points in guaranteed minimum purity
Conditions	As listed on the supplier's certificate of analysis specifications (NMR, HPLC, GC).

Why This Matters

For applications requiring precise stoichiometry, such as advanced intermediate synthesis or analytical standard preparation, a higher assured purity threshold provides a demonstrable advantage in experimental reproducibility and reduces the need for additional in-house purification steps.

Unique Core Topology

The target compound features the amino-methyl group at the 1-position of the cyclohexanol ring, a key topological difference from close regioisomers such as 2-[(1-cyclopropylethyl)amino]cyclohexan-1-ol (CAS 1218211-83-6) and 4-[(1-cyclopropylethyl)amino]cyclohexan-1-ol (CAS 1152825-01-8). While sharing the same functional groups, these regioisomers differ in molecular weight (target: 197.32 g/mol vs. both comparators: 183.29 g/mol) due to the extra methylene spacer in the target core [1]. This structural variance results in different spatial vectors and distances between the hydrogen bond donor/acceptor groups.

Core Regioisomeric Topology

Class-level inference

1-substituted amino-methyl core with CH2 spacer vs 2-/4-substituted direct amine

Regioisomer identity critical for SAR and ligand design

Distinct hydrogen-bonding geometry may affect target recognition

Evidence Dimension	Molecular Weight and Connectivity Path
Target Compound Data	197.32 g/mol (1-substituted amino-methyl core with a -CH2- spacer)
Comparator Or Baseline	2-[(1-cyclopropylethyl)amino]cyclohexan-1-ol and 4-[(1-cyclopropylethyl)amino]cyclohexan-1-ol: 183.29 g/mol (direct amino-substituted cyclohexanol core, no methylene spacer)
Quantified Difference	Δ = +14.03 g/mol, reflecting an additional methylene (-CH2-) bridge
Conditions	Molecular weights from supplier specifications and PubChem entries.

Why This Matters

The distinct spatial arrangement and different hydrogen-bonding geometry are fundamental for SAR studies, where the core scaffold's regioisomeric form can dictate binding affinity to a target protein. Selecting the correct regioisomer is non-negotiable for project integrity in ligand optimization campaigns.

• [1] PubChem Compound Summary CID 60909889. 1-{[(1-Cyclopropylethyl)amino]methyl}cyclohexan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/60909889. View Source

Applications of 1-{[(1-Cyclopropylethyl)amino]methyl}cyclohexan-1-ol

CNS Lead Optimization & SAR

In systematic SAR campaigns targeting central nervous system (CNS) receptors, the moderate lipophilicity (XLogP3=1.9) and specific steric bulk of this compound are critical for modulating blood-brain barrier penetration and binding pocket interactions. Researchers exploring amino-alkyl-cyclohexane-based NMDA receptor antagonists can use this compound as a differentiated scaffold, as the 0.6-unit higher XLogP3 compared to the N-cyclopropyl analog directly impacts permeability profiles [1]. Its 98% purity specification ensures that observed biological effects are not confounded by impurities .

Pharmaceutical Intermediate Synthesis

As a bifunctional scaffold with orthogonal reactive handles (a secondary amine and a tertiary alcohol), this compound serves as a high-value intermediate for constructing complex, spirocyclic, or macrocyclic drug candidates. The unique 1-substituted amino-methyl core, which is a key topological differentiator from 2- and 4-substituted regioisomers, allows for geometrically precise molecular growth [1]. Its guaranteed 98% purity is a procurement advantage for multi-step synthesis, minimizing the risk of yield loss from side reactions .

Chemical Biology Probe Design

For the design of activity-based probes or affinity reagents, the specific spatial orientation between the hydrogen bond donor (alcohol) and acceptor (amine) groups is a critical design parameter. The 1-substituted core of this compound provides a distinct vector angle compared to its regioisomers, enabling precise tethering of reporter groups or biotin tags without perturbing binding recognition [1]. The compound's enhanced lipophilicity also favors passive cellular uptake for intracellular target engagement studies [1].

Application

Selection Property

Validation Focus

CNS Lead Optimization & SAR

Lipophilicity and steric profile

Permeability and target binding assay context

Pharmaceutical Intermediate Synthesis

Orthogonal reactive handles and purity specification

Multi-step synthesis reproducibility

Chemical Biology Probe Design

Regioisomeric core topology and lipophilicity

Spatial orientation and passive uptake assay context

• [1] PubChem Compound Summary CID 60909889. 1-{[(1-Cyclopropylethyl)amino]methyl}cyclohexan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/60909889. View Source